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Compound of Interest

Compound Name: Antrodin A

Cat. No.: B1246876 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Antrodin A. It is designed to be your primary resource for ensuring laboratory safety and

operational integrity when working with this compound.

Antrodin A, a microbial metabolite with potential antiviral and hepatoprotective properties,

requires careful handling in a laboratory setting.[1] While one safety data sheet (SDS) indicates

that the substance is not classified as hazardous under the Globally Harmonized System

(GHS), another document from the same supplier suggests treating it as potentially hazardous

until more information is available.[2][3] Therefore, a cautious approach is recommended to

minimize exposure and ensure a safe research environment.

Personal Protective Equipment (PPE): A Multi-
Layered Approach to Safety
The following PPE is essential for all personnel handling Antrodin A, particularly when dealing

with the powdered form or creating solutions.
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PPE Component Specification Purpose

Hand Protection

Nitrile gloves (powder-free).

Consider double-gloving for

prolonged contact.

Prevents direct skin contact

with the compound.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and accidental

splashes.[4]

Respiratory Protection

NIOSH-approved N95

respirator or higher, especially

when handling powder outside

a fume hood.

Minimizes the risk of inhaling

fine particles.[4][5]

Body Protection Fully buttoned laboratory coat.
Protects skin and personal

clothing from contamination.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to minimizing risk during the handling of Antrodin A.

Workflow for Safe Handling of Antrodin A
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Operational Workflow for Handling Antrodin A

1. Preparation
- Review SDS

- Assemble all necessary PPE
- Prepare work area in a chemical fume hood

2. Donning PPE
- Lab coat

- Respirator
- Eye protection

- Gloves (over cuffs)

3. Handling Antrodin A
- Weigh and transfer powder in fume hood

- Use appropriate tools (spatulas)
- Avoid creating dust

4. Doffing PPE
- Gloves

- Goggles/face shield
- Lab coat

- Respirator (outside work area)

5. Personal Hygiene
- Wash hands thoroughly with soap and water

6. Waste Disposal
- Dispose of contaminated materials as hazardous waste
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Caption: A step-by-step workflow for the safe handling of Antrodin A, from preparation to

disposal.

Experimental Protocols: Solvent Preparation
Antrodin A is often supplied as a solution in ethanol or as a powder.[3][6] To prepare a solution

from a solid or to change the solvent:

Evaporation of Original Solvent: If starting with a solution, evaporate the existing solvent

(e.g., ethanol) under a gentle stream of nitrogen.

Solubilization: Immediately add the solvent of choice. Solvents such as DMSO and

acetonitrile can be used.[3] For DMSO, concentrations up to 30 mg/mL (95.43 mM) are

achievable; sonication is recommended to aid dissolution.[6]

Disposal Plan: Managing Contaminated Materials
All materials that come into contact with Antrodin A should be treated as hazardous waste.

Waste Type Disposal Container Procedure

Solid Waste
Labeled hazardous waste

container.

Includes contaminated gloves,

weigh boats, and other

disposable labware.

Liquid Waste
Labeled hazardous waste

container for liquids.

Includes unused solutions of

Antrodin A. Do not pour down

the drain.

Sharps Sharps container.
Includes needles and syringes

used for transferring solutions.

Follow your institution's specific guidelines for hazardous waste disposal.

Decision-Making for PPE Selection
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PPE Selection for Handling Antrodin A

Start: Handling Antrodin A

Is it a powder?

Working in a fume hood?

Yes

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles
- N95 Respirator

No (Open Bench)

Risk of splashing?

Yes

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

No

Yes

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

No

Click to download full resolution via product page

Caption: A decision tree to guide the selection of appropriate PPE based on the experimental

conditions.

Physical and Chemical Properties
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Property Value

CAS Number 656830-24-9[2]

Molecular Formula C19H22O4[3]

Formula Weight 314.4 g/mol [3]

Appearance Solid (powder) or in solution[3][6]

Stability ≥ 2 years when stored at -20°C[3]

By adhering to these guidelines, researchers can confidently and safely work with Antrodin A,

fostering a secure and productive research environment. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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